Cas no 5400-77-1 (Benzenamine,2,6-diiodo-3-methyl-4-nitro-)

• Product Name: Benzenamine,2,6-diiodo-3-methyl-4-nitro-
• CAS No: 5400-77-1
• MF: C₇H₆I₂N₂O₂
• MW: 403.943686008453
• CID: 374339
• PubChem ID: 223133
• Update Time: 2025-04-19

Benzenamine,2,6-diiodo-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,6-diiodo-3-methyl-4-nitro-
• 2,6-diiodo-3-methyl-4-nitroaniline
• 2,6-diiodo-3-methyl-4-nitro-aniline
• 2,6-Diiodo-4-nitro-m-toluidine
• 2,6-Dijod-3-methyl-4-nitro-anilin
• 2.4-Dijod-6-nitro-3-amino-toluol
• AC1L5CBT
• AC1Q4PDY
• AR-1D4915
• CTK4J9294
• m-Toluidine, 2,6-diiodo-4-nitro-
• NIOSH
• NSC10382
• XU5796000
• NIOSH/XU5796000
• NSC-10382
• AKOS024431952
• 5400-77-1
• XU57960000
• DTXSID30278871

• Inchi： 1S/C7H6I2N2O2/c1-3-5(11(12)13)2-4(8)7(10)6(3)9/h2H,10H2,1H3
• InChI Key： PVERXMYYYHZCHE-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(=C1C)[N+](=O)[O-])I)N

Computed Properties

• Exact Mass: 403.85098
• Monoisotopic Mass: 403.852
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 2.463
• Boiling Point: 424.6°Cat760mmHg
• Flash Point: 210.6°C
• Refractive Index: 1.762
• PSA: 69.16
• LogP: 3.79900